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Executive Summary

4-(4-(2-Methoxyethoxy)phenoxy)piperidine is a secondary amine building block
characterized by a piperidine core ether-linked to a para-substituted phenol.[1] Its structural
uniqueness lies in the 2-methoxyethoxy tail, a short polyethylene glycol (PEG)-like motif that
enhances aqueous solubility and metabolic stability compared to simple methoxy analogs.[1]
This compound serves as a critical intermediate in the synthesis of GPCR ligands (e.g.,
antihistamines, antipsychotics) and kinase inhibitors, where the piperidine nitrogen acts as a
handle for further diversification.[1]

Part 1: Chemical Identity & Structural Analysis
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Attribute Technical Detail

Chemical Name 4-(4-(2-Methoxyethoxy)phenoxy)piperidine
IUPAC Name 4-[4-(2-methoxyethoxy)phenoxy]piperidine
Molecular Formula C14H21NOs

Molecular Weight 251.32 g/mol

Exact Mass 251.1521

SMILES COCCOclccc(OC2CCNCC2)ccl
Structural Class 4-Aryloxypiperidine; Glycol ether derivative

Secondary Amine (Basic), Aryl Ether, Alkyl Ether

Key Functional Groups
(PEG-1)

Structural Diagram (DOT Visualization)

The following diagram illustrates the structural connectivity and functional zones of the
molecule.[1]
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Figure 1: Structural decomposition of 4-(4-(2-Methoxyethoxy)phenoxy)piperidine highlighting
functional zones.[1]

Part 2: Physicochemical Profile

The addition of the 2-methoxyethoxy group significantly alters the physicochemical landscape
compared to the parent 4-(4-methoxyphenoxy)piperidine.[1]
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21 Key Parameters Tahle

S A Value
roper
SR (Predicted/Consensus)

Context & Causality

LogP (Octanol/Water) 18-21

The PEG-like tail lowers LogP
compared to the propyl/butyl
analogs, improving "drug-
likeness" by balancing

lipophilicity.[1]

pKa (Basic Nitrogen) 9.6+0.2

Typical for a secondary
piperidine.[1] The distal ether
oxygen has negligible
inductive effect on the nitrogen

basicity.[1]

Topological Polar Surface Area
(TPSA)

40.5 A2

Includes amine (12.[1]0) + 3
oxygens (~28.5).[1] Suggests
good membrane permeability
(BBB penetrant if <90 A2).[1]

Aqueous Solubility High (>5 mg/mL)

The methoxyethoxy chain acts
as a hydrogen bond acceptor,
disrupting crystal lattice energy
and enhancing water

interaction.[1]

Likely Oil or Low-Melting Solid

Melting Point
(<60°C)

The flexible ether chain
disrupts packing efficiency
compared to the rigid methoxy
analog (MP ~104°C for HCI
salt).[1]

Boiling Point ~380°C (at 760 mmHg)

High boiling point necessitates
vacuum distillation for

purification.[1]
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Expert Insight: The secondary amine is highly nucleophilic.[1] In biological assays, this
compound often exists as a cationic species at physiological pH (7.4), driving electrostatic

interactions with aspartate residues in GPCR binding pockets.[1]

Part 3: Synthesis & Experimental Methodologies

Since this specific derivative is not a commodity chemical, it is synthesized via a convergent
route.[1] The most robust protocol utilizes a Mitsunobu Coupling or Nucleophilic Aromatic
Substitution (SNAr).[1]

3.1 Recommended Synthesis Route (Mitsunobu Approach)

Rationale: The Mitsunobu reaction offers mild conditions that preserve the sensitive ether talil
and avoid harsh bases required for SNAr on electron-rich rings.[1]

Protocol:

e Reagents:

o

Starting Material A: N-Boc-4-hydroxypiperidine (1.0 eq)[1]

[¢]

Starting Material B: 4-(2-Methoxyethoxy)phenol (1.0 eq)[1]

[¢]

Coupling Agent: Diisopropyl azodicarboxylate (DIAD) (1.2 eq)[1]

o

Phosphine:[1] Triphenylphosphine (PPh3) (1.2 eq)[1]

o

Solvent: Anhydrous THF.[1]
o Step-by-Step Workflow:

o Activation: Dissolve N-Boc-4-hydroxypiperidine, Phenol, and PPh3 in THF under N2
atmosphere at 0°C.
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o Coupling: Add DIAD dropwise over 30 minutes. The solution will turn yellow.[1]

o Reaction: Allow to warm to Room Temperature (RT) and stir for 12—16 hours. Monitor by
TLC (Hexane:EtOAc 7:3).[1]

o Workup: Concentrate in vacuo. Triturate with Et2O/Hexane to precipitate
triphenylphosphine oxide (TPPO).[1] Filter and concentrate filtrate.[1]

o Deprotection: Dissolve the intermediate (N-Boc-ether) in DCM.[1] Add TFA (10 eq) or 4M
HCI in Dioxane. Stir for 2 hours.

o Isolation: Basify with NaOH (1M) to pH >12. Extract with DCM (3x).[1] Dry over Na=SOa
and concentrate to yield the free base.[1]

3.2 Synthesis Workflow Diagram

N-Boc-4-hydroxypiperidine 4-(2-Methoxyethoxy)phenol

N

Mitsunobu Coupling
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Figure 2: Convergent synthesis pathway via Mitsunobu coupling and acid-mediated
deprotection.[1]

Part 4: Analytical Characterization Standards

To validate the identity of the synthesized compound, the following spectral signatures must be
confirmed.

4.1 1H-NMR (400 MHz, CDCI3)

e Aryl Protons: Two doublets (AA'BB' system) at 0 6.85 (2H, d) and & 6.95 (2H, d)
corresponding to the para-substituted benzene ring.[1]

o Ether Tail:
o Triplet at 6 4.08 (2H, t) for -O-CH2-CH2-.[1]
o Tripletat o 3.72 (2H, t) for -O-CH2-CH2-0O-.[1]
o Singlet at 6 3.45 (3H, s) for -OCH3.[1]
» Piperidine Core:
o Multiplet at & 4.25 (1H, m) for the methine proton at C4 (H-4).[1]
o Multiplets at 4 3.10 (2H) and 6 2.70 (2H) for the alpha-protons (H-2, H-6).[1]
o Multiplets at & 2.00 (2H) and 6 1.65 (2H) for the beta-protons (H-3, H-5).[1]

e Amine Proton: Broad singlet at 6 1.8-2.5 (concentration dependent).[1]

4.2 Mass Spectrometry (LC-MS)

« lonization Mode: ESI (+)
e Target lon [M+H]+:252.16 m/z[1]

o Fragmentation Pattern: Look for loss of the methoxyethyl chain (M-59) or cleavage of the
ether linker.[1]
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Part 5: Handling, Stability & Safety
5.1 Stability Profile

o Oxidation: The secondary amine is susceptible to N-oxidation over prolonged exposure to
air.[1] Store under Argon/Nitrogen.[1]

» Hydrolysis: The ether linkages are stable under standard aqueous conditions (pH 2-12).[1]

o Thermal: Stable up to ~150°C; however, the free base may degrade if heated without
solvent.[1]

5.2 Storage Protocol

e Form: Convert to Hydrochloride (HCI) or Oxalate salt for long-term storage.[1] The salt form
is a crystalline solid, whereas the free base is likely a viscous oil.[1]

o Conditions: -20°C, desiccated, protected from light.

o Shelf Life: >2 years in salt form; 6 months as free base oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 4-(4-Methoxy-2-methylphenoxy)piperidine | CAS#:1780861-81-5 | Chemsrc
[chemsrc.com]

» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4-(4-(2-
Methoxyethoxy)phenoxy)piperidine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8320961/docs#technical-guide-physicochemical-
properties-of-4-4-2-methoxyethoxy-phenoxy-piperidine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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